8-(2-(dimethylamino)ethyl)-1,7-dimethyl-3-(4-methylbenzyl)-1H-imidazo[2,1-f]purine-2,4(3H,8H)-dione

• IUPAC Name: 6-[2-(dimethylamino)ethyl]-4,7-dimethyl-2-[(4-methylphenyl)methyl]purino[7,8-a]imidazole-1,3-dione
• InChI: InChI=1S/C21H26N6O2/c1-14-6-8-16(9-7-14)13-27-19(28)17-18(24(5)21(27)29)22-20-25(11-10-23(3)4)15(2)12-26(17)20/h6-9,12H,10-11,13H2,1-5H3
• InChI Key: WYCBWWNNFBRARJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)CN2C(=O)C3=C(N=C4N3C=C(N4CCN(C)C)C)N(C2=O)C
• Molecular Formula: C21H26N6O2
• Molecular Weight: 394.5 g/mol

Description

8-(2-(dimethylamino)ethyl)-1,7-dimethyl-3-(4-methylbenzyl)-1H-imidazo[2,1-f]purine-2,4(3H,8H)-dione is a useful research compound. Its molecular formula is C21H26N6O2 and its molecular weight is 394.479. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Cytotoxic Activity

One study focuses on the synthesis of carboxamide derivatives of benzo[b][1,6]naphthyridines, exploring their cytotoxic activity against various cancer cell lines. These compounds, similar in complexity to the queried molecule, were potent cytotoxins, indicating potential application in cancer research and therapy (Deady et al., 2003).

Antidepressant Activity

Another research area involves the synthesis of compounds like 5-(4-dimethylaminobenzyl)imidazolidine-2,4-dione, which demonstrated potential antidepressant activity in preclinical models. This suggests possible applications in developing new treatments for depression (Wessels et al., 1980).

Receptor Affinity and Anxiolytic-Like Activity

Studies have also evaluated arylpiperazinylalkyl purine-2,4-diones and purine-2,4,8-triones for their affinity to serotoninergic and dopaminergic receptors, indicating potential applications in designing drugs with antidepressant and anxiolytic-like activities (Zagórska et al., 2015).

Dual-Target Directed Ligands

Research into N9-benzyl-substituted imidazo-, pyrimido-, and 1,3-diazepino[2,1-f]purinediones as dual-target-directed ligands for A2A adenosine receptor antagonistic activity and monoamine oxidase B inhibition showcases the compound's potential in neurodegenerative disease treatment (Załuski et al., 2019).

Antiviral Activity

The first chemical synthesis of new classes of purine analogues for antiviral activity evaluation demonstrates the broader pharmaceutical research applications of complex purine derivatives (Kim et al., 1978).